2-Methyl-6-amino-4-nitropyridine N-oxide

• CAS: 40314-76-9

Core Science & Biosynthesis

Technical Guide: 2-Methyl-6-amino-4-nitropyridine N-oxide

[1]

CAS Number: Not widely indexed in public chemical registries. Primary Precursor CAS: 25063-84-7 (2-Amino-6-methylpyridine N-oxide) Parent Scaffold CAS: 1824-81-3 (2-Amino-6-methylpyridine)

Executive Summary

2-Methyl-6-amino-4-nitropyridine N-oxide is a specialized heterocyclic intermediate characterized by a pyridine ring functionalized with an N-oxide group at position 1, a methyl group at position 2, a nitro group at position 4, and an amino group at position 6. While less common than its 3-nitro or 5-nitro isomers, the 4-nitro variant is synthetically significant due to the unique electronic properties imparted by the para-nitro substitution relative to the N-oxide moiety. This configuration makes it a valuable building block in the development of high-energy materials and pharmaceutical agents, particularly kinase inhibitors where precise hydrogen bonding patterns are critical.

This guide details the chemical identity, synthesis pathways, and safety protocols for this compound, emphasizing its derivation from the commercially available 2-amino-6-methylpyridine.

Chemical Identity & Properties

Nomenclature & Structure[2][3]

• IUPAC Name: 6-Methyl-4-nitro-1-oxidopyridin-2-amine

• Synonyms: 2-Amino-6-methyl-4-nitropyridine N-oxide; 6-Amino-2-picoline-4-nitro N-oxide.

• Molecular Formula: C₆H₇N₃O₃

• Molecular Weight: 169.14 g/mol

Physicochemical Properties (Predicted)

Property	Value / Description
Appearance	Yellow to orange crystalline solid
Melting Point	>160 °C (Decomposition likely due to nitro/N-oxide combination)
Solubility	Soluble in DMSO, DMF; sparingly soluble in water and ethanol
pKa (Amino)	~2.5–3.5 (Reduced basicity due to electron-withdrawing nitro group)
Electronic Character	Highly polarized; N-oxide acts as both electron donor and acceptor

Synthesis & Manufacturing

The synthesis of 2-Methyl-6-amino-4-nitropyridine N-oxide presents a regiochemical challenge. Direct nitration of 2-amino-6-methylpyridine typically favors the 3- or 5-position (ortho/para to the amino group). To access the 4-position, the directing power of the N-oxide group is leveraged. The N-oxide moiety activates the 4-position towards nucleophilic attack but also facilitates electrophilic nitration under specific conditions, often requiring the protection of the amino group or careful control of acid strength.

Synthetic Pathway

The most reliable route involves the N-oxidation of the parent pyridine followed by nitration.

Step 1: N-Oxidation of 2-Amino-6-methylpyridine

• Reagents: m-Chloroperoxybenzoic acid (mCPBA) or Hydrogen Peroxide (H₂O₂)/Acetic Acid.

• Conditions: 0°C to Room Temperature in Dichloromethane (DCM) or Acetic Acid.

• Product: 2-Amino-6-methylpyridine N-oxide (CAS 25063-84-7).

• Yield: Typically 70–85%.

Step 2: Nitration at C-4

• Reagents: Fuming Nitric Acid (HNO₃) / Sulfuric Acid (H₂SO₄).

• Mechanism: The N-oxide group, while generally deactivating, allows for nitration at the 4-position (para) via a specific mechanism involving the conjugate acid. However, the amino group (strongly activating, o,p-director) competes. To ensure 4-substitution, the reaction conditions must favor the N-oxide's directing effect, or the amino group may be protected (e.g., as an acetamide) to reduce its activating power, though the free amine is often used in energetic material synthesis.

• Conditions: 60–90°C.

• Purification: Recrystallization from ethanol/water or column chromatography.

Reaction Scheme Visualization

Caption: Two-step synthesis pathway from commercially available 2-amino-6-methylpyridine to the target 4-nitro N-oxide derivative.

Applications

Pharmaceutical Intermediates

The 2-amino-4-nitropyridine N-oxide scaffold is a versatile intermediate for synthesizing:

• Kinase Inhibitors: The amino and methyl groups provide handles for further functionalization (e.g., amide coupling, condensation) to create ATP-competitive inhibitors.

• Anticancer Agents: Nitrogen-rich heterocycles are common pharmacophores in oncology drugs. The N-oxide moiety can act as a prodrug handle, reduced in vivo to the active pyridine.

Energetic Materials

Nitro-substituted pyridine N-oxides are of significant interest in the field of energetic materials due to their high density and positive heat of formation. The combination of the nitro group (oxidizer) and the N-oxide (oxygen balance improver) enhances the explosive performance while maintaining reasonable thermal stability.

Analytical Characterization

To validate the identity of 2-Methyl-6-amino-4-nitropyridine N-oxide, the following analytical signatures are expected:

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (DMSO-d₆):

  • Methyl Group: Singlet at δ ~2.3–2.5 ppm.

  • Amino Group: Broad singlet (exchangeable with D₂O) at δ ~6.5–7.5 ppm.

  • Aromatic Protons: Two singlets or meta-coupled doublets. The proton at C-3 (between methyl and nitro) and C-5 (between nitro and amino) will appear in the aromatic region (δ 7.0–8.5 ppm). The N-oxide typically shifts adjacent protons downfield.

Infrared Spectroscopy (IR)

• N-O Stretch: Strong band at ~1200–1300 cm⁻¹.

• NO₂ Stretch: Symmetric (~1350 cm⁻¹) and asymmetric (~1530 cm⁻¹) stretching bands.

• NH₂ Stretch: Doublet at ~3300–3400 cm⁻¹.

Mass Spectrometry (MS)

• ESI-MS: [M+H]⁺ peak at m/z 170.15.

• Fragmentation: Loss of Oxygen (M-16) is a characteristic fragmentation pathway for N-oxides.

Safety & Handling (MSDS Highlights)

Warning: This compound contains both a nitro group and an N-oxide moiety, classifying it as a potential energetic material .

Hazards[3]

• Explosion Hazard: May be sensitive to shock, friction, or heat. The decomposition can be violent.

• Health Hazards: Toxic if swallowed, inhaled, or absorbed through skin. Irritating to eyes and respiratory system.[1]

• Reactivity: Incompatible with strong reducing agents, strong acids, and acid chlorides (which can cause rearrangement to chlorinated pyridines).

Handling Protocols

• Personal Protective Equipment (PPE): Wear blast shields, safety goggles, flame-resistant lab coat, and nitrile gloves.

• Temperature Control: Do not heat above 100°C unless in a controlled, blast-proof environment.

• Storage: Store in a cool, dry, well-ventilated area away from combustibles and reducing agents.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14300, 4-Nitropyridine N-oxide. Retrieved from [Link]

• Katritzky, A. R., & Lagowski, J. M. (1971).Chemistry of the Heterocyclic N-Oxides. Academic Press.

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]

Technical Whitepaper: Structural Characterization of 2-Methyl-6-amino-4-nitropyridine N-oxide

The following technical guide details the structural analysis, synthesis logic, and crystallographic characterization of 2-Methyl-6-amino-4-nitropyridine N-oxide (MNA-PyO).

This guide is structured for researchers investigating Non-Linear Optical (NLO) materials and pharmaceutical intermediates, focusing on the critical "push-pull" electronic effects that dictate crystal packing.

Executive Summary & Structural Significance

2-Methyl-6-amino-4-nitropyridine N-oxide represents a classic Donor-

-Acceptor (D- -A) system. Its structural significance lies in the competition between strong dipolar interactions and hydrogen bonding networks, which dictates its utility in quadratic non-linear optics (NLO) and bio-active docking.

• Core Scaffold: Pyridine N-oxide (highly polar,

  D).

• Electronic Push: The amino group (-NH

  ) at position 6 acts as a strong electron donor.

• Electronic Pull: The nitro group (-NO

  ) at position 4 and the N-oxide moiety act as electron acceptors.

• Steric/Inductive Moderator: The methyl group at position 2 provides steric bulk, influencing lattice packing angles.

Unlike its analog 2-methyl-4-nitropyridine N-oxide (which crystallizes in the centrosymmetric space group Pbcm), the introduction of the amino group at position 6 introduces a critical symmetry-breaking potential, essential for Second Harmonic Generation (SHG) activity.

Crystallographic Architecture & Packing Theory

The Reference Standard: 2-Methyl-4-nitropyridine N-oxide

To understand the target structure, we must first benchmark against the confirmed structure of its parent compound, 2-methyl-4-nitropyridine N-oxide.

• Space Group: Pbcm (Orthorhombic, Centrosymmetric).

• Packing: Planar sheets stacked via van der Waals forces.[1][2]

• Dominant Interaction: C-H...O hydrogen bonds involving ring protons and the N-oxide oxygen.[1][2]

The Target: 6-Amino Substitution Effects

The addition of the 6-amino group fundamentally alters the supramolecular synthon landscape.

Feature	Parent (2-Me-4-NO -PyO)	Target (2-Me-6-NH -4-NO -PyO)	Effect on Crystal Lattice
H-Bond Donor	Weak (C-H)	Strong (N-H)	Shifts packing from "sheets" to "chains" or "3D networks".
Dipole Moment	High	Very High	Increases tendency for antiparallel pairing (centrosymmetric) to cancel dipole.
Intramolecular	None	Possible N-H...O (N-oxide)	Planarizes the molecule, enhancing -stacking.
Symmetry	Centrosymmetric (Pbcm)	Competing	Critical: If chiral/polar solvent is used, may force non-centrosymmetric packing (P2 or Pna2 ).

Predicted Lattice Interactions

The crystal structure is governed by the Amino-Nitro/N-oxide competition .

• Head-to-Tail Chaining: The amino protons (Pos 6) donate to the N-oxide oxygen (Pos 1) or Nitro oxygen (Pos 4) of a neighboring molecule.

• Dimerization: A common risk in NLO design is the formation of centrosymmetric dimers (Space group P-1 or P2

  /c), where two molecules pair up to cancel their dipoles. This quenches NLO activity.

Experimental Protocol: Synthesis & Crystal Growth

To obtain diffraction-quality crystals, a high-purity synthesis followed by a controlled solvent evaporation technique is required.

Synthesis Pathway (Self-Validating)

• Starting Material: 2-amino-6-methylpyridine (commercial reagent).

• Step 1 (N-Oxidation): Treatment with m-chloroperoxybenzoic acid (mCPBA) in DCM or H

  O /Acetic Acid.

  • Validation: TLC monitors disappearance of starting amine.

• Step 2 (Nitration): Electrophilic aromatic substitution using HNO

  /H SO .

  • Regioselectivity: The N-oxide directs para (position 4) and ortho. Since pos 2 and 6 are blocked/occupied, position 4 is thermodynamically favored.

  • Validation: ^1H NMR shift of the aromatic proton (deshielding due to nitro group).

Crystal Growth Optimization

The choice of solvent dictates the hydrogen bonding network.

• Method A (Slow Evaporation): Ethanol/Methanol (1:1).

  • Outcome: Favors intermolecular H-bonds with solvent, potentially yielding solvates.

• Method B (Vapor Diffusion): THF (solvent) + Hexane (antisolvent).

  • Outcome: Forces molecule-molecule interactions, increasing likelihood of dense packing.

Structural Characterization Workflow

The following DOT diagram illustrates the logical flow from crystal harvest to structure refinement, ensuring data integrity.

Caption: Workflow for crystallographic structure determination, emphasizing the feedback loop between refinement and validation.

Data Analysis & Refinement Strategy

When solving the structure of 2-Methyl-6-amino-4-nitropyridine N-oxide , pay specific attention to these refinement parameters:

The N-Oxide Disorder

N-oxides often exhibit disorder where the oxygen atom has two possible orientations or high thermal motion.

• Protocol: If the thermal ellipsoid for the N-oxide oxygen is elongated, apply a ISOR restraint or split the position (disorder modeling) in SHELXL.

Hydrogen Atom Placement

• Amino Group: Do not use geometric riding models (AFIX 43) blindly. Locate the amino hydrogens in the Difference Fourier Map to confirm H-bonding directionality.

• Methyl Group: Use H-riding models (AFIX 137) allowing rotation to find the best electron density fit.

Space Group Ambiguity

• Problem: Pseudo-symmetry can make a non-centrosymmetric structure (NLO active) appear centrosymmetric.

• Solution: If solved in Pnma or Pbcm but R-factors are high (>7%), attempt solution in Pna2

  or Pca2 (removing the mirror plane). Use the Flack Parameter to validate absolute structure if non-centrosymmetric.

References

• Peukert, M., & Seichter, W. (2014). Redetermination of 2-methyl-4-nitropyridine N-oxide. Acta Crystallographica Section E: Structure Reports Online, 70(4), o426–o427.

• Li, G., et al. (1987).[1][2] Structure of 2-methyl-4-nitropyridine N-oxide. Jiegou Huaxue (Chinese Journal of Structural Chemistry), 6, 20–24.[1][2]

• Desiraju, G. R., & Steiner, T. (1999). The Weak Hydrogen Bond: In Structural Chemistry and Biology. Oxford University Press. (Authoritative text on C-H...O and N-H...O interactions).

• Pan, F., et al. (2016). Conformational changes in C-methyl-resorcinarene pyridine N-oxide inclusion complexes. CrystEngComm, 18, 2690-2700.

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• 1. journals.iucr.org [journals.iucr.org]
• 2. Redetermination of 2-methyl-4-nitro­pyridine N-oxide - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Potential Biological Activity of 2-Methyl-6-amino-4-nitropyridine N-oxide

Abstract

This technical guide provides a comprehensive exploration of the hypothesized biological activities of the novel compound, 2-Methyl-6-amino-4-nitropyridine N-oxide. While direct experimental data on this specific molecule is not yet prevalent in published literature, its structural motifs—a nitropyridine N-oxide core functionalized with both an amino and a methyl group—suggest a rich potential for multifaceted biological interactions. By drawing parallels with structurally related compounds and foundational principles of medicinal chemistry, this document outlines a scientifically grounded rationale for investigating its efficacy as an antimicrobial, anticancer, and enzyme-inhibiting agent. We present hypothesized mechanisms of action, detailed experimental workflows for validation, and robust protocols designed to empower researchers in drug discovery and development to unlock the therapeutic potential of this promising chemical entity.

Introduction: Deconstructing a Molecule of Interest

The quest for novel therapeutic agents is often driven by the synthesis and evaluation of new chemical entities. 2-Methyl-6-amino-4-nitropyridine N-oxide emerges as a compound of significant interest due to the convergence of several pharmacologically active functional groups within a single, stable scaffold. The pyridine N-oxide structure itself is a versatile intermediate, facilitating electrophilic substitution at the 4-position[1]. The presence of a nitro group, an amino group, and a methyl group at specific positions suggests a complex interplay of electronic and steric effects that can govern its biological activity.

The core components contributing to its therapeutic potential include:

• The Nitropyridine Moiety: Nitroaromatic compounds are well-established as precursors for bioactive molecules, exhibiting activities ranging from antimicrobial to anticancer effects[2][3]. The electron-withdrawing nature of the nitro group is often crucial for these properties.

• The N-Oxide Group: This functional group significantly alters the physicochemical properties of the parent heterocycle. It can increase aqueous solubility, act as a hydrogen bond acceptor, and, critically, participate in redox cycling.[4][5][6]. Many N-oxides are explored as hypoxia-activated prodrugs, where the low-oxygen environment of tumors facilitates their reduction to cytotoxic species[4][5].

• The 6-Amino Group: The presence of an amino group can modulate the molecule's polarity, basicity, and ability to form hydrogen bonds with biological targets. Analogues like 2-amino-4-methylpyridine have been synthesized as inhibitors for enzymes such as inducible nitric oxide synthase (iNOS)[7][8].

This guide will systematically explore the most promising avenues of biological activity for 2-Methyl-6-amino-4-nitropyridine N-oxide, providing the theoretical framework and practical methodologies for its investigation.

Hypothesized Biological Activities and Mechanisms of Action

Based on its constituent functional groups, we can postulate several key biological activities for 2-Methyl-6-amino-4-nitropyridine N-oxide.

Antimicrobial Activity

Causality: The combination of a nitropyridine core and an N-oxide function is a strong indicator of potential antimicrobial effects. Structurally related nitropyridines have demonstrated efficacy against various bacterial strains, including Mycobacterium tuberculosis[2]. Furthermore, the related compound 4-nitropyridine-N-oxide (4-NPO) is a known inhibitor of quorum sensing in Pseudomonas aeruginosa, a mechanism critical for biofilm formation and pathogenicity[3][5][9]. The proposed mechanism involves interference with bacterial communication systems, representing a sophisticated anti-virulence strategy[5].

Hypothesized Mechanism: Dual-Action Antimicrobial Agent

• Quorum Sensing Inhibition: The molecule may bind to key receptors in bacterial quorum sensing pathways, such as LasR in P. aeruginosa, preventing the autoinducers from triggering virulence gene expression[5].

• Reductive Activation and Nitric Oxide Release: Similar to other nitroaromatic antibiotics, 2-Methyl-6-amino-4-nitropyridine N-oxide could undergo enzymatic reduction within bacterial cells[10]. This bioactivation can generate reactive nitrogen species (RNS), including nitric oxide (NO), which is a potent antimicrobial agent that induces nitrosative and oxidative stress, damaging bacterial DNA, proteins, and lipids[10][11].

Caption: Hypothesized dual antimicrobial action pathway.

Anticancer and Cytotoxic Activity

Causality: The presence of both a nitro group and an N-oxide makes this compound a prime candidate for a hypoxia-activated prodrug. Solid tumors often contain regions of low oxygen (hypoxia), a microenvironment that upregulates specific enzymes, such as cytochrome P450 oxidoreductases, capable of reducing N-oxides and nitroaromatics[4][5]. This targeted activation minimizes damage to healthy, well-oxygenated tissues while concentrating the cytotoxic effect within the tumor.

Hypothesized Mechanism: Hypoxia-Activated Cytotoxicity

Under hypoxic conditions, the N-oxide and/or the nitro group is reduced, generating a radical anion or other reactive species. This activated form of the drug can induce cell death through several mechanisms:

• DNA Damage: The reactive intermediates can directly interact with DNA, causing strand breaks and adducts, leading to apoptosis.

• Generation of Oxidative Stress: The redox cycling of the compound can produce reactive oxygen species (ROS), overwhelming the cancer cell's antioxidant defenses and triggering cell death[12].

Caption: Proposed mechanism for targeted anticancer activity.

Proposed Experimental Workflows for Validation

A tiered approach is essential for systematically evaluating the biological potential of a new chemical entity. The following workflow provides a logical progression from broad screening to more specific mechanistic studies.

Caption: A logical workflow for evaluating biological activity.

Detailed Experimental Protocols

The following protocols are foundational for executing the Tier 1 and Tier 2 investigations described in the workflow.

Protocol: Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the lowest concentration of the compound that inhibits visible growth of a target microorganism.

Methodology:

• Preparation: Prepare a stock solution of 2-Methyl-6-amino-4-nitropyridine N-oxide in dimethyl sulfoxide (DMSO). Prepare a fresh culture of the target bacterium (e.g., P. aeruginosa, S. aureus) in appropriate broth (e.g., Mueller-Hinton). Adjust the bacterial suspension to a 0.5 McFarland standard.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in the broth, ranging from a high concentration (e.g., 256 µg/mL) to a low concentration (e.g., 0.5 µg/mL).

• Inoculation: Add the standardized bacterial suspension to each well. Include a positive control (broth + bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Analysis: The MIC is the lowest concentration of the compound at which there is no visible turbidity. This can be confirmed by measuring the optical density at 600 nm.

Protocol: MTT Cytotoxicity Assay

Objective: To assess the compound's ability to reduce the viability of cancer cells.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7 for breast cancer) in a 96-well plate at a density of 1.0 × 10⁴ cells/well and incubate for 24 hours to allow for attachment[13].

• Compound Treatment: Treat the cells with various concentrations of the compound (prepared in culture medium from a DMSO stock) and incubate for 24-48 hours. Include a vehicle control (DMSO) and an untreated control.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add DMSO or another suitable solvent to dissolve the formazan crystals.

• Quantification: Measure the absorbance of the purple solution at approximately 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control. The IC₅₀ value (the concentration that inhibits 50% of cell growth) can then be calculated.

Protocol: In Vitro Nitric Oxide (NO) Release Assay

Objective: To determine if the compound releases NO upon chemical or enzymatic reduction, simulating bioactivation.

Methodology:

• System Setup: This assay uses the Griess Reagent system, which detects nitrite (NO₂⁻), a stable product of NO oxidation in aqueous solution[14].

• Reduction: Incubate the compound in a buffer solution (e.g., phosphate-buffered saline, pH 7.4) with a reducing agent. For enzymatic reduction, use a liver microsome preparation (containing cytochrome P450 reductases) with NADPH as a cofactor. For chemical reduction, a simple reducing agent like sodium dithionite can be used as a proof-of-concept.

• Sample Collection: At various time points, collect aliquots from the reaction mixture.

• Griess Reaction: Add Griess Reagents (typically sulfanilamide and N-(1-naphthyl)ethylenediamine) to the aliquots. In the presence of nitrite, a pink-to-red azo dye will form.

• Quantification: Measure the absorbance at 540 nm. The concentration of nitrite (and thus the amount of NO released) can be determined by comparison to a sodium nitrite standard curve. This provides a quantitative measure of the compound's potential as an NO donor[14].

Data Presentation and Interpretation

Quantitative data from the proposed experiments should be organized for clarity and comparative analysis.

Table 1: Summary of In Vitro Screening Data

Assay Type	Target	Metric	Result
Antimicrobial	P. aeruginosa	MIC (µg/mL)	TBD
S. aureus	MIC (µg/mL)	TBD
Cytotoxicity	MCF-7 (Normoxia)	IC₅₀ (µM)	TBD
MCF-7 (Hypoxia)	IC₅₀ (µM)	TBD
NO Release	Liver Microsomes + NADPH	NO₂⁻ (µM)	TBD

Interpretation:

• Selective Cytotoxicity: A significantly lower IC₅₀ value under hypoxic conditions compared to normoxic conditions would provide strong evidence for a hypoxia-activated mechanism.

• Antimicrobial Spectrum: Comparing MIC values against Gram-positive (S. aureus) and Gram-negative (P. aeruginosa) bacteria will reveal the breadth of its antimicrobial activity.

• Correlation of Activity: A positive result in the NO release assay, coupled with significant antimicrobial or cytotoxic activity, would suggest that RNS generation is a key part of the mechanism of action.

Conclusion and Future Directions

2-Methyl-6-amino-4-nitropyridine N-oxide represents a molecule with substantial, albeit currently theoretical, therapeutic potential. Its structure is a composite of well-known pharmacophores that suggest promising activity in oncology and infectious disease. The logical and systematic experimental approach outlined in this guide provides a clear and robust pathway to validate these hypotheses.

Should primary screening yield positive results, future research should focus on elucidating the precise molecular targets through proteomic and genomic approaches, optimizing the structure to enhance potency and reduce off-target toxicity, and ultimately, advancing the most promising candidates to preclinical in vivo models. The exploration of this compound and its analogues could lead to the development of a new class of targeted therapeutics.

References

• Exploring the Biological Activity of Nitropyridine Derivatives. (2026, January 29). [Source not available].
• 4-Nitropyridine- N -oxide - Grokipedia. (n.d.).
• Medicinal Chemistry of Drugs with N-Oxide Functionalities - PMC - NIH. (n.d.).
• Cas 1124-33-0,4-Nitropyridine N-oxide | lookchem. (n.d.).
• Medicinal Chemistry of Drugs with N-Oxide Functionalities - ACS Public
• Redetermination of 2-methyl-4-nitropyridine N-oxide - PMC. (n.d.).
• Synthesis of 2-methyl-4- amino pyridine-N-oxide - PrepChem.com. (n.d.).
• Nitropyridines in the Synthesis of Bioactive Molecules - MDPI. (2025, May 7).
• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl) - PMC. (n.d.).
• Nitroaromatic Antibiotics as Nitrogen Oxide Sources - MDPI. (2021, February 12).
• In Vitro Nitric Oxide Assays - Cell Biolabs, Inc. (n.d.).
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• Nitric Oxide-Releasing Polymeric Materials for Antimicrobial Applic
• SYNTHESIS OF 4-AMINOPYRIDINE AND 4-ACETYLAMINOPYRIDINE BY REDUCTION OF 4-NITROPYRIDINE-N-OXIDE WITH IRON AND MINERAL ACIDS. (n.d.).
• Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study - MDPI. (2024, April 16).
• Crystal Structure, Spectroscopic, and Theoretical Studies of 2-Methylamino-6-Methyl-4-Nitropyridine N-oxide - Vrije Universiteit Amsterdam. (2009, January 1).
• Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study - PMC. (2024, April 16).
• 2-Amino-6-methylpyridinium 4-nitrobenzo
• Nitropyridines in the Synthesis of Bioactive Molecules - PMC - NIH. (n.d.).
• 4‐Nitropyridine N‐oxide - ResearchG
• 2-Amino-6-methylpyrimidin-4-one | C5H7N3O | CID 135402055 - PubChem. (n.d.).
• Medicinal Chemistry of Drugs with N‑Oxide Functionalities - Semantic Scholar. (2024, March 29).
• Nitric oxide detection methods in vitro and in vivo - PMC. (n.d.).
• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in Vivo Evaluation of [(18)F]6-(2-Fluoropropyl)
• Kamel et al. (2019, September 27). Bioscience Research.
• 2-Methylpyridine functionalization via the N-oxide strategy - ResearchG
• 4-Nitropyridine N-Oxide | 1124-33-0 - TCI Chemicals. (n.d.).
• Modulating Nitric Oxide: Implications for Cytotoxicity and Cytoprotection - PMC - NIH. (n.d.).
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Protocols & Analytical Methods

Application Note: Regioselective Nitration of 2-Amino-6-Methylpyridine N-Oxide

Strategic Overview & Scientific Rationale

The nitration of 2-amino-6-methylpyridine N-oxide represents a complex challenge in heterocyclic chemistry due to the competing electronic effects of three functional groups: the amine (strongly activating, ortho/para director), the methyl group (weakly activating, ortho/para director), and the N-oxide (activating for nucleophilic attack but deactivating for electrophilic attack, yet directing to the 4-position under specific conditions).

The Regioselectivity Paradox

In standard electrophilic aromatic substitution (EAS), the free amino group directs incoming electrophiles to the C3 and C5 positions. However, the unique utility of the N-oxide moiety is its ability to facilitate substitution at the C4 position (gamma to the nitrogen), a position otherwise difficult to access in pyridine chemistry.

• Pathway A (Kinetic/Rearrangement): Under mild conditions, the nitro group often attacks the exocyclic amine to form a nitramine (

  ), which rearranges acid-catalyzed to the C3 or C5 position (isomeric mixture).

• Pathway B (Thermodynamic/N-Oxide Directed): Under forcing conditions (high temperature, strong acid) where the amine is fully protonated (and thus deactivated/meta-directing), the N-oxide's electronic influence dominates, directing the nitronium ion (

  ) to the C4 position.

This protocol focuses on Pathway B , targeting the synthesis of 2-amino-6-methyl-4-nitropyridine N-oxide , a critical intermediate for pharmaceutical scaffolds (e.g., kinase inhibitors).

Mechanism & Reaction Logic[1]

The reaction relies on the "push-pull" electronic character of the N-oxide. While the

bond withdraws electrons inductively (deactivating), it donates electrons via resonance. In highly acidic media ( ), the exocyclic amine is protonated to an ammonium species ( ), effectively shutting down its activating power. This allows the N-oxide to direct the electrophile to the 4-position.

Mechanistic Flow (DOT Visualization)

Caption: Mechanistic pathway prioritizing C4-nitration via amine deactivation. Dashed lines indicate potential side reactions if acidity/temperature is uncontrolled.

Experimental Protocol

Safety Warning (Critical)

• Explosion Hazard: Pyridine N-oxides can be shock-sensitive when nitrated. The reaction is highly exothermic.

• Thermal Runaway: Never add nitric acid to the substrate at high temperatures. Always follow the "Add Cold -> Heat Slowly" ramp.

• PPE: Full face shield, heavy-duty chemical gloves (butyl rubber), and blast shield required.

Reagents & Materials

Reagent	Specification	Role
Substrate	2-Amino-6-methylpyridine N-oxide (>98%)	Starting Material
Sulfuric Acid	Conc. (98%)	Solvent & Catalyst
Nitric Acid	Fuming (>90%)	Nitronium Source
Sodium Carbonate	Saturated Aqueous Sol.[1][2]	Neutralization
Ice	Crushed	Quenching

Step-by-Step Methodology

Phase 1: Solubilization and Protonation

• Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, and a reflux condenser fitted with a drying tube.

• Cooling: Place the flask in an ice-salt bath (-5°C to 0°C).

• Dissolution: Add 20 mL of Conc.

  . Slowly add 5.0 g (ca. 40 mmol) of 2-amino-6-methylpyridine N-oxide in small portions.

  • Note: The exotherm will be significant. Ensure internal temperature remains < 10°C. Stir until fully dissolved (usually forms a viscous, pale yellow solution).

Phase 2: Electrophilic Addition

• Nitric Acid Prep: Charge the addition funnel with 3.5 mL (ca. 80 mmol, 2.0 eq) of Fuming

  .

• Addition: Dropwise add the nitric acid to the sulfuric acid solution over 30 minutes.

  • Critical Control: Maintain internal temperature < 10°C. If brown fumes (

    ) evolve rapidly, stop addition and cool.

Phase 3: The Thermal Ramp (Regiocontrol)

• Initial Ramp: Remove the ice bath and allow the mixture to reach room temperature (25°C) over 30 minutes.

• High-Temp Reaction: Transfer the flask to a pre-heated oil bath. Slowly ramp the temperature to 90°C - 100°C .

  • Duration: Hold at 90°C for 3–4 hours.

  • Observation: The solution will darken. This high temperature is required to overcome the activation energy for the deactivated (protonated) ring at the C4 position.

Phase 4: Quenching and Isolation[3]

• Quench: Cool the reaction mixture to room temperature. Pour the mixture slowly onto 100 g of crushed ice in a 500 mL beaker with vigorous stirring.

• Neutralization: Carefully adjust pH to 7–8 using saturated

  or solid .[4]

  • Warning: Massive foaming (

    evolution). Add base in small spatulas.

• Precipitation: The yellow nitro-product typically precipitates upon neutralization.

• Filtration: Filter the solid using a Buchner funnel. Wash with cold water (2 x 20 mL).

• Purification: Recrystallize from Ethanol/Water (1:1) or Acetone to remove traces of the 5-nitro isomer.

Quality Control & Validation

Expected Analytical Data

• Appearance: Yellow to orange crystalline solid.

• Yield: Typical isolated yields range from 45% to 60%.

• 1H NMR (DMSO-d6):

  • Diagnostic shift: Look for the loss of the C4 proton.

  • The C3 and C5 protons (if 4-nitro is formed) will appear as singlets (or weak doublets) due to lack of ortho-coupling.

  • Distinctive Feature: A singlet at ~2.4 ppm (Methyl) and broad singlet at ~7.5-8.0 ppm (

    ).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Tar/Black Oil formation	Temperature ramp too fast; oxidation of free amine.	Ensure amine is fully protonated (excess ) before heating. Consider N-acetylation protection if yield is low.
Low Yield (<20%)	Incomplete reaction or loss during neutralization.	Check aqueous filtrate; N-oxides are water-soluble. Extract filtrate with DCM or EtOAc if no precipitate forms.
Isomer Mixture (C5 vs C4)	Reaction temperature too low.	C5 (nitramine rearrangement) is favored at lower temps. Ensure reaction is held at 90°C+ to drive C4 substitution.

Workflow Visualization

Caption: Operational workflow for the safe nitration of 2-amino-6-methylpyridine N-oxide.

References

• Reactivity of Pyridine N-Oxides: ARKIVOC. (2001).[3][5] "Reactivity of 2-aminopyridine N-oxides." [Link] Context: Discusses the rearrangement of nitramines to 5-nitro isomers and conditions for N-oxide reactivity.

• Synthesis of 4-Nitropyridine N-Oxide: Organic Syntheses, Coll. Vol. 4, p.704 (1963); Vol. 33, p.79 (1953). [Link] Context: Foundational protocol for nitrating pyridine N-oxides at the 4-position.

• Safety Data & Handling: National Institutes of Health (PubChem). "4-Nitropyridine N-oxide Safety Data."[6] [Link] Context: Toxicology and handling of nitro-pyridine N-oxides.

• Regioselectivity in Aminopicolines: ResearchGate. (2021).[7] "A Novel 3E Method for Synthesis of 5-nitro 2-diethylamino 6-methyl pyridine." [Link] Context: Illustrates the competition between C5 and C4 nitration in similar substrates.

Sources

• 1. prepchem.com [prepchem.com]
• 2. Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Nitropyridine N-oxide | C5H4N2O3 | CID 14300 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Making sure you're not a bot! [oc-praktikum.de]
• 5. scribd.com [scribd.com]
• 6. Cas 1124-33-0,4-Nitropyridine N-oxide | lookchem [lookchem.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Nitration of 2-Amino-6-Methylpyridine N-Oxide

Executive Summary & Mechanistic Context[1][2][3][4][5][6][7][8][9][10]

The nitration of 2-amino-6-methylpyridine N-oxide is a deceptively complex electrophilic aromatic substitution. Unlike simple pyridines, this substrate possesses two conflicting directing groups (the amine and the N-oxide) and is prone to "chameleon-like" behavior depending on the acidity of the medium.

The Central Challenge: The N-oxide moiety typically directs nitration to the C4 (para) position due to electron donation from the oxygen.[1] However, the amino group at C2 is a strong ortho/para director, favoring C3 and C5. Furthermore, in the strongly acidic mixed-acid media required for nitration, the amino group becomes protonated (ammonium), deactivating the ring and altering directing effects.

Successful nitration generally targets 4-nitro-2-amino-6-methylpyridine N-oxide , a critical intermediate for nucleophilic displacement reactions. Failure to control temperature and stoichiometry leads to three primary failure modes: N-nitration (nitramine formation) , diazotization (hydroxy-deamination) , and regio-scrambling .

Diagnostic Troubleshooting Guide

Use this table to diagnose the root cause of reaction failures based on analytical data (LCMS/NMR).

Symptom / Observation	Probable Side Product	Root Cause	Corrective Action
LCMS: M+45 peak (Starting Material + 45). NMR: Broad singlet disappears, new peaks in aromatic region.	2-Nitramino-6-methylpyridine N-oxide (N-nitro intermediate)	Kinetic Trap: Reaction temperature too low; rearrangement energy barrier not overcome.	Increase reaction temperature to 60–80°C post-addition to force the Bamberg-type rearrangement of the nitramine to the ring-nitro product.
LCMS: M+1 (Product mass), but NMR shows wrong coupling constants.	3-Nitro or 5-Nitro Regioisomers	Protonation Control: High acidity protonates the N-oxide, shifting directing power to the amine/ammonium group.	Adjust : ratio. Lower acidity often favors the 4-nitro (N-oxide directed) product.
LCMS: M-15 (Loss of amine, gain of OH). Appearance: Yellow/Orange solid turns to tar.	2-Hydroxy-6-methyl-4-nitropyridine N-oxide	Diazotization: Presence of (nitrous acid) generated from impurities in nitric acid.	Add Urea or Sulfamic Acid (0.5 eq) to the reaction mixture before adding nitric acid to scavenge nitrous acid.
LCMS: M-16 (Loss of Oxygen).	2-Amino-6-methyl-X-nitropyridine (Deoxygenated)	Reductive Conditions: Overheating in the presence of oxidizable organic impurities.	Ensure starting material purity. Avoid metal spatulas/stirrers which can catalyze deoxygenation in acid.

Deep Dive: The Nitramine Pathway & Rearrangement

The most critical side reaction is not actually a "side" reaction but a stalled intermediate. Primary aminopyridines react with nitronium ions (

) at the exocyclic nitrogen faster than at the ring carbons.

The Mechanism[1][4][5][11][12]

• N-Attack: The amine attacks

  to form the Nitramine ( ).

• Rearrangement: Under heat and acid catalysis, the nitro group migrates from the nitrogen to the ring carbon (usually C3 or C5, but C4 is accessible in N-oxides).

• Failure Mode: If the reaction is quenched too early or run too cold, you isolate the potentially unstable nitramine.

Pathway Visualization (DOT)

Caption: Kinetic vs. Thermodynamic pathways. The N-nitro intermediate (Nitramine) is a kinetic trap that must be thermally rearranged to yield the desired C-nitro product.

Optimized Experimental Protocol

This protocol is designed to minimize diazotization and ensure complete rearrangement of the nitramine intermediate.

Reagents:

• Substrate: 2-amino-6-methylpyridine N-oxide (1.0 eq)

• Solvent: Conc. Sulfuric Acid (

  , 10 vol)

• Reagent: Fuming Nitric Acid (

  , 1.5 eq)

• Scavenger: Urea (0.1 eq)

Step-by-Step Methodology:

• Dissolution & Scavenging:

  • Charge

    to the reactor. Cool to 0–5°C.

  • Add Urea (0.1 eq). Why? This scavenges nitrous acid (

    ) present in nitric acid, preventing the diazotization of the amino group to a hydroxyl group.

  • Slowly add 2-amino-6-methylpyridine N-oxide. Maintain T < 10°C. (Exothermic).

• Nitration (The Kinetic Phase):

  • Add Fuming

    dropwise over 30–60 minutes.

  • Critical: Do not let temperature rise above 20°C during addition. This promotes controlled formation of the nitramine or protonated species without runaway exotherms.

• Rearrangement (The Thermodynamic Phase):

  • Once addition is complete, allow the mixture to warm to room temperature.

  • Heat the mixture to 65–75°C for 2–4 hours.

  • Checkpoint: Monitor by HPLC.[2] Look for the disappearance of the intermediate peak (Nitramine) and growth of the product peak. If the reaction stalls, add a small boost of

    rather than more .

• Quench & Isolation:

  • Pour the reaction mixture onto ice/water (slowly).

  • Neutralize with

    or to pH 4–5. Note: The product may precipitate as a zwitterion or free base.

  • Filter the yellow/orange solid.

Frequently Asked Questions (FAQ)

Q1: Why is my product contaminated with a red tar? A: This is likely due to diazotization. If

contains gases (red fuming acid), it generates nitrous acid in situ. The amino group forms a diazonium salt, which decomposes to phenols/tars. Fix: Use Urea and ensuring your nitric acid is clear/pale yellow, not dark red.

Q2: Can I protect the amine (e.g., Acetyl group) to prevent side reactions? A: Yes, acetylation to N-(6-methyl-1-oxopyridin-2-yl)acetamide is a standard strategy. The acetyl group prevents N-nitration and diazotization. However, it adds two steps (protection and deprotection). The direct nitration protocol above is preferred for efficiency if temperature is controlled strictly.

Q3: How do I distinguish the 4-nitro isomer from the 3- or 5-nitro isomers by NMR? A: Look at the coupling constants (

-values) of the aromatic protons:

• 4-Nitro (Target): You will see two singlets (or weakly coupled doublets) because the protons at C3 and C5 are isolated from each other by the nitro group and the amine/methyl groups.

• 3-Nitro/5-Nitro: You will typically see an AB quartet system (two doublets) for the remaining adjacent protons (e.g., H4 and H5 if nitro is at 3).

Q4: Is the reaction potentially explosive? A: Yes. Nitration of N-oxides can be energetic.[2] The "Nitramine" intermediate is essentially a secondary explosive. Never isolate the intermediate dry. Always heat to rearrange it in solution or quench into water.

References

• BenchChem Technical Support. Nitration of 3-Aminopyridine 1-Oxide: Troubleshooting and FAQs. (2025).[3][4][5] Retrieved from

• NJIT Digital Commons. A study of the mixed acid nitration of 2-amino-5-chloropyridine. (Accessed 2026).[1] Retrieved from

• MDPI. Nitropyridines in the Synthesis of Bioactive Molecules. (2025).[3][4][5] Retrieved from

• ResearchGate. Reactivity of 4-nitropyridine-N-oxide: Preparation of 4-substituted derivatives. (2025).[3][4][5] Retrieved from

• Scientific & Academic Publishing. Electric Hindrance and Dipole Moments in 2-Aminopyridine Nitration. (Mechanism of Nitramine Rearrangement). Retrieved from

Sources

• 1. Nitration of pyridine N_oxide | Filo [askfilo.com]
• 2. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. semanticscholar.org [semanticscholar.org]

stability issues of 2-Methyl-6-amino-4-nitropyridine N-oxide in solution

This guide functions as a specialized Technical Support Center for researchers working with 2-Methyl-6-amino-4-nitropyridine N-oxide (MANP-NO) . It is structured to address the specific physicochemical instabilities inherent to the "push-pull" electronic nature of this molecule (amino donor vs. nitro acceptor) and the labile N-oxide functionality.

Product: 2-Methyl-6-amino-4-nitropyridine N-oxide Chemical Class: Highly functionalized heterocyclic N-oxide Support Level: Tier 3 (Senior Application Scientist)

🔬 Module 1: Photochemical Instability (The "Yellowing" Effect)

User Query: "My clear/pale yellow solution turned deep amber or brown after sitting on the bench for 2 hours. Is the compound degrading?"

Root Cause Analysis

Yes. The coexistence of an electron-donating group (6-amino) and an electron-withdrawing group (4-nitro) creates a strong Intramolecular Charge Transfer (ICT) system. When coupled with the N-oxide, this molecule acts as a sensitive chromophore. Upon exposure to UV or ambient blue light, MANP-NO undergoes photochemical deoxygenation or valence tautomerization .

The Mechanism:

• Excitation: Light promotes the molecule to a singlet excited state (

  ).

• Oxaziridine Formation: The N-oxide oxygen cyclizes with the adjacent carbon to form an unstable oxaziridine intermediate.

• Rearrangement: This intermediate either:

  • Eliminates oxygen (deoxygenation to the pyridine base).

  • Rearranges into a 1,2-oxazepine (ring expansion).[1]

  • Hydrolyzes to form 4-hydroxy derivatives (if water is present).

Troubleshooting Protocol: The "Dark Match" Test

To confirm photodegradation versus chemical instability:

• Prepare two identical aliquots of your MANP-NO solution (e.g., 1 mM in DMSO or Methanol).

• Wrap one vial completely in aluminum foil (The "Dark Control").

• Leave the second vial exposed to ambient lab light for 4 hours.

• Analyze both via HPLC-UV/Vis.

  • Result A: If the Dark Control is pure but the Exposed vial shows new peaks, you have a photochemical issue.

  • Result B: If both degrade, you have a chemical compatibility issue (see Module 2).

Visualizing the Pathway

Figure 1: Photochemical degradation pathways of 4-nitropyridine N-oxides. The oxaziridine intermediate is the critical branch point for degradation.

🧪 Module 2: Chemical Stability (Nucleophilic Vulnerability)

User Query: "I see a new peak eluting earlier than my product in aqueous buffers, especially at pH > 7."

Root Cause Analysis

The 4-nitro group in pyridine N-oxides is significantly more labile (reactive) than in standard nitrobenzenes or nitropyridines. The N-oxide moiety pulls electron density, making the C4 position highly electrophilic.

The "Hotspot" Reaction: In nucleophilic solvents (water, alcohols, thiols), the nitro group undergoes Nucleophilic Aromatic Substitution (

) .

• Reaction: MANP-NO +

  2-Methyl-6-amino-4-hydroxypyridine N-oxide + .

• Observation: The 4-hydroxy derivative is more polar and will elute earlier on Reverse Phase HPLC.

Solvent Compatibility Matrix

Solvent System	Stability Rating	Risk Factor	Recommendation
DMSO (Anhydrous)	⭐⭐⭐⭐⭐ (High)	Low	Preferred stock solvent. Store at -20°C.
Methanol/Ethanol	⭐⭐⭐ (Moderate)	Alkoxide attack	Avoid prolonged heating; use fresh.
Water (pH 7.0)	⭐⭐ (Low)	Hydrolysis	Prepare immediately before use.
Basic Buffer (pH > 8)	⚠️ (Critical)	of Nitro group	DO NOT USE. Rapid hydrolysis occurs.
Acidic Buffer (pH < 4)	⭐⭐⭐⭐ (Good)	Protonation stabilizes	Stable for short-term LC runs.

📉 Module 3: Analytical Artifacts (The "Ghost Peak" Phenomenon)

User Query: "My LC-MS shows a mass of [M-16] that isn't in my NMR. Is my sample impure?"

Root Cause Analysis

This is likely a method-induced artifact , not a sample impurity. N-oxides are thermally labile and can undergo deoxygenation inside the heated source of a Mass Spectrometer (ESI/APCI) or the inlet of a GC.

Differentiation Protocol:

• Check UV Trace: Does the UV chromatogram show a peak corresponding to the [M-16] mass?

  • No: The deoxygenation is happening inside the MS source. Your sample is pure.

  • Yes: The impurity is real (likely formed during synthesis or storage).

• Lower Source Temp: Reduce the ESI desolvation temperature by 50°C and observe if the [M-16] ratio decreases.

HPLC Method Optimization

To prevent on-column degradation:

• Column Temp: Keep

  30°C.

• Mobile Phase: Avoid high pH. Use 0.1% Formic Acid or Ammonium Acetate (pH 5).

• Detection: Use a Diode Array Detector (DAD) to monitor the unique UV shift of the N-oxide vs. the Pyridine base.

🛠️ Module 4: Synthesis & Handling FAQs

Q: Can I heat this reaction to 100°C to push the yield? A: Proceed with extreme caution. While pyridine N-oxides are generally stable up to ~120°C, the presence of the 2-methyl group introduces a specific risk: the Boekelheide Rearrangement . In the presence of anhydrides (like

) or strong acylating agents, the N-oxide oxygen migrates to the methyl group, forming a 2-(acetoxymethyl)pyridine. Even without anhydrides, prolonged heating in protic solvents risks nitro-group displacement.

Q: How should I store the solid powder? A:

• Amber Vials: Mandatory to prevent photolysis.

• Desiccator: The polar N-oxide bond is hygroscopic; water promotes hydrolysis.

• Temperature: -20°C for long-term storage.

Q: Why is the solubility so poor in non-polar solvents? A: The N-oxide bond (

) has high dipolar character. MANP-NO is a "zwitterionic-like" species. It will be insoluble in Hexane/DCM but soluble in DMSO, DMF, and Methanol.

📊 Troubleshooting Decision Tree

Figure 2: Diagnostic workflow for identifying MANP-NO stability issues.

References

• Albini, A., & Alpegiani, M. (1984). Photochemistry of N-oxides. Chemical Reviews, 84(1), 43-71.

• Katritzky, A. R., & Lagowski, J. M. (1971). Chemistry of the Heterocyclic N-Oxides. Academic Press. (Foundational text on N-oxide reactivity and 4-nitro group displacement).

• Talik, T., & Talik, Z. (1962). The reactivity of the nitro group in 4-nitropyridine N-oxide.[2][3] Roczniki Chemii. (Classic study establishing the high lability of the 4-nitro group in N-oxides).

• Yan, Y., et al. (2016). Photochemical Rearrangements of Pyridine N-Oxides. Journal of Organic Chemistry, 81(15).

• Maheshwari, R., et al. (2020). Stability indicating HPLC methods for N-oxide impurities. Journal of Pharmaceutical and Biomedical Analysis. (General reference for N-oxide analytical artifacts).

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Molecular structure and electron distribution of 4-nitropyridine N-oxide: Experimental and theoretical study of substituent effects - PMC [pmc.ncbi.nlm.nih.gov]

dealing with impurities in 2-Methyl-6-amino-4-nitropyridine N-oxide

Technical Support Center: 2-Methyl-6-amino-4-nitropyridine N-oxide

Ticket ID: MANPO-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Impurity Management, Purification Protocols, and Stability Optimization

Executive Summary

You are encountering challenges with 2-Methyl-6-amino-4-nitropyridine N-oxide (MANPO), a highly functionalized intermediate often used in the synthesis of bioactive heterocyclic compounds (e.g., kinase inhibitors, anti-tubercular agents).

The simultaneous presence of an N-oxide , an amine , and a nitro group creates a unique "push-pull" electronic system. This results in specific impurity profiles driven by thermal instability, regio-isomerism during nitration, and deoxygenation risks. This guide provides self-validating workflows to identify and remove these impurities.

Module 1: Impurity Profiling & Identification

Before attempting purification, you must categorize the contaminant. The table below correlates visual/analytical observations with specific chemical impurities.

Observation	Probable Impurity	Origin/Cause
Red/Brown Coloration	Azo/Azoxy Dimers	Oxidation of the free amine (-NH2) during the nitration step or radical coupling [1].
M+16 Mass Shift (LC-MS)	Di-N-oxide	Over-oxidation where the exocyclic amine is also oxidized to a hydroxylamine or nitroso species.
M-16 Mass Shift (LC-MS)	Deoxygenated Parent	Loss of the N-oxide oxygen (reduction) due to high-temperature workup or metal contamination [2].
NMR Split Peaks	3-Nitro Isomer	Regioisomer formed if the temperature during nitration was too low (kinetic control) or steric hindrance was miscalculated [3].
Acidic pH / Hygroscopicity	Nitrate/Sulfate Salts	Incomplete neutralization of the nitration acid cocktail (HNO3/H2SO4).

Module 2: Synthesis & Purification Troubleshooting (Q&A)

Q1: "My crude product contains significant amounts of the 3-nitro isomer. How do I shift selectivity to the 4-nitro position?"

Diagnosis: The N-oxide group activates the 4-position (para) and 2/6-positions (ortho) for nucleophilic attack, but for electrophilic substitution (nitration) , the N-oxide generally directs to the 4-position due to the contribution of resonance structures that increase electron density at C4 [4].[1] However, the 2-amino group is also an ortho/para director. If you are seeing 3-nitro isomers, your reaction conditions may be favoring the directing effect of the amine over the N-oxide, or the temperature is insufficient to overcome the activation energy for the 4-position.

Corrective Protocol:

• Temperature Control: Ensure the nitration (using HNO3/H2SO4) is performed at 80–100°C . Lower temperatures (e.g., 0–20°C) often favor kinetically controlled ortho-nitration relative to the amine [5].

• Acid Strength: Use fuming nitric acid.[2] The presence of water decreases the concentration of the nitronium ion (

  ), leading to sluggish reaction rates and increased side products.

Q2: "I am losing the N-oxide oxygen during recrystallization (Deoxygenation). What is happening?"

Diagnosis: N-oxides are thermally labile. If you are recrystallizing from high-boiling solvents (e.g., DMF, DMSO) or using metal spatulas/vessels at high temperatures, you risk deoxygenation back to the pyridine base. This is often catalyzed by trace transition metals (Fe, Cu) present in the solvent or reactor [2].

Validated Purification Workflow:

• Solvent System: Switch to Ethanol:Water (9:1) or Acetonitrile . Avoid DMSO.

• Technique:

  • Dissolve crude solid in boiling Ethanol (max 78°C).

  • Add activated charcoal (acid-washed) to remove metal traces and azo-colorants.

  • Filter hot through Celite.

  • Cool slowly to 4°C. The N-oxide is zwitterionic and crystallizes well from protic solvents, while non-polar deoxygenated impurities remain in the mother liquor.

Q3: "The product turns into a tar/oil upon drying."

Diagnosis: This indicates Meisenheimer Rearrangement or thermal decomposition. Nitro-pyridine N-oxides are energetic. Drying at >60°C can trigger rearrangement of the N-oxide oxygen to the adjacent carbon or general decomposition [6].

Solution:

• Lyophilization: If water is the solvent, freeze-dry.

• Vacuum Drying: Use a vacuum oven at <40°C with a

  desiccant trap. Do not apply heat without vacuum.

Module 3: Visualizing the Reaction & Impurity Landscape

The following diagram maps the synthesis logic and where specific impurities arise, helping you pinpoint the failure mode in your workflow.

Caption: Synthesis pathway of 2-Methyl-6-amino-4-nitropyridine N-oxide showing critical branching points for isomer generation and thermal degradation.

Module 4: Analytical Method Optimization (HPLC)

Standard C18 methods often fail for Pyridine N-oxides due to peak tailing caused by interaction with silanol groups.

Recommended HPLC Conditions:

Parameter	Setting	Rationale
Column	C18 with Polar Embedding (e.g., Waters XSelect HSS T3 or Phenomenex Luna Omega PS C18)	Standard C18 causes tailing. Polar embedded groups shield silanols [7].
Mobile Phase A	10mM Ammonium Acetate (pH 5.5)	Buffering is critical. Acidic pH (<3) protonates the N-oxide ( ), altering retention drastically.
Mobile Phase B	Acetonitrile	Methanol can cause high backpressure and broadening with N-oxides.
Detection	UV 254 nm & 280 nm	Nitro groups absorb strongly at 254nm; N-oxides have distinct absorbance shifts compared to free bases.

Troubleshooting Peak Shape: If you observe "shark-fin" peaks (fronting), your sample solvent is too strong. Dissolve the sample in the starting mobile phase (e.g., 5% ACN / 95% Buffer) rather than pure ACN.

References

• Katritzky, A. R., & Lagowski, J. M. (1971).[3] Chemistry of the Heterocyclic N-Oxides. Academic Press. (Foundational text on N-oxide reactivity and azo-coupling side reactions).

• Albini, A., & Pietra, S. (1991). Heterocyclic N-Oxides. CRC Press.

• Linton, A. (2011). "Polarization by Intermolecular Induction in Pyridine N-Oxide and Its Nitration". Journal of Heterocyclic Chemistry. 1

• Peukert, M., et al. (2014). "Redetermination of 2-methyl-4-nitropyridine N-oxide". Acta Crystallographica Section E. (Structural analysis confirming C4 nitration preference). 3[4]

• Bakke, J. M., & Ranes, E. (1997). "Nitration of Pyridine N-Oxides". Journal of the Chemical Society, Perkin Transactions 2.

• BenchChem Technical Support. (2025). "Chromatographic Purification of Pyridine Derivatives". (Silanol interactions and HPLC troubleshooting). 5

• Ding, W., et al. (2015). "Trace level liquid chromatography tandem mass spectrometry quantification of the mutagenic impurity 2-hydroxypyridine N-oxide". Journal of Chromatography A. (Analytical methods for N-oxide impurities). 6

Sources

• 1. Polarization by Intermolecular Induction in Pyridine N-Oxide and Its Nitration [article.sapub.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Redetermination of 2-methyl-4-nitro­pyridine N-oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Trace level liquid chromatography tandem mass spectrometry quantification of the mutagenic impurity 2-hydroxypyridine N-oxide as its dansyl derivative - PubMed [pubmed.ncbi.nlm.nih.gov]